Cas no 90203-24-0 (N1-(Tetrahydro-2-furanylmethyl)-1,3-propanediamine)

• Product Name: N1-(Tetrahydro-2-furanylmethyl)-1,3-propanediamine
• CAS No: 90203-24-0
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 1068068
• PubChem ID: 46736031
• Update Time: 2025-04-20

N1-(Tetrahydro-2-furanylmethyl)-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• N1-(Tetrahydro-2-furanylmethyl)-1,3-propanediamine
• 90203-24-0
• BB 0259998
• N'-(oxolan-2-ylmethyl)propane-1,3-diamine
• (3-aminopropyl)[(oxolan-2-yl)methyl]amine
• AKOS005289612
• SCHEMBL10151332
• (3-aminopropyl)(oxolan-2-ylmethyl)amine

• MDL： MFCD06213150
• Inchi： 1S/C8H18N2O/c9-4-2-5-10-7-8-3-1-6-11-8/h8,10H,1-7,9H2
• InChI Key： FRHMZKCHHVUGRD-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCCCN

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 47.3Ų